Cas no 280581-92-2 (4-Pyrimidinamine, 2-chloro-5-methoxy-N-phenyl-)
280581-92-2 structure
Product Name:4-Pyrimidinamine, 2-chloro-5-methoxy-N-phenyl-
CAS No:280581-92-2
MF:C11H10ClN3O
MW:235.669600963593
CID:3928701
PubChem ID:85774107
Update Time:2025-04-22
4-Pyrimidinamine, 2-chloro-5-methoxy-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine, 2-chloro-5-methoxy-N-phenyl-
- SCHEMBL16684865
- 2-Chloro-5-methoxy-N-phenyl-4-pyrimidinamine
- 280581-92-2
- DB-211601
-
- Inchi: 1S/C11H10ClN3O/c1-16-9-7-13-11(12)15-10(9)14-8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14,15)
- InChI Key: LJTABNCRNZKCQO-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(OC)C(NC2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 235.0512396Da
- Monoisotopic Mass: 235.0512396Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 47Ų
4-Pyrimidinamine, 2-chloro-5-methoxy-N-phenyl- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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